2-Chloro-3-cyclopropoxy-6-nitropyridine
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Description
2-Chloro-3-cyclopropoxy-6-nitropyridine is a heteroaromatic compound featuring a pyridine ring substituted at positions 2, 3, and 6 with chlorine, cyclopropoxy, and nitro groups, respectively. The cyclopropoxy group (C₃H₅O) introduces steric bulk and moderate electron-donating effects, while the nitro (NO₂) and chloro (Cl) groups are strongly electron-withdrawing.
Properties
Molecular Formula |
C8H7ClN2O3 |
|---|---|
Molecular Weight |
214.60 g/mol |
IUPAC Name |
2-chloro-3-cyclopropyloxy-6-nitropyridine |
InChI |
InChI=1S/C8H7ClN2O3/c9-8-6(14-5-1-2-5)3-4-7(10-8)11(12)13/h3-5H,1-2H2 |
InChI Key |
WBANXQQYOLFRAM-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(N=C(C=C2)[N+](=O)[O-])Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: One common method includes the reaction of 2-chloro-3-nitropyridine with cyclopropanol under basic conditions to form the desired product .
Industrial Production Methods: Industrial production methods for this compound are not widely documented. the general approach would involve scaling up the laboratory synthesis methods, ensuring the reaction conditions are optimized for higher yields and purity. This may include the use of continuous flow reactors and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions: 2-Chloro-3-cyclopropoxy-6-nitropyridine can undergo various chemical reactions, including:
Substitution Reactions: The chloro group can be substituted by nucleophiles such as amines or thiols.
Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.
Oxidation Reactions: The compound can undergo oxidation reactions, although these are less common.
Common Reagents and Conditions:
Substitution: Nucleophiles (e.g., amines, thiols) under basic or acidic conditions.
Reduction: Hydrogen gas with a palladium catalyst or other reducing agents like iron and hydrochloric acid.
Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.
Major Products:
Substitution: Products with the chloro group replaced by other functional groups.
Reduction: 2-Chloro-3-cyclopropoxy-6-aminopyridine.
Oxidation: Various oxidized derivatives depending on the conditions used.
Scientific Research Applications
2-Chloro-3-cyclopropoxy-6-nitropyridine has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.
Industry: Utilized in the development of agrochemicals and other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-Chloro-3-cyclopropoxy-6-nitropyridine is not well-documented. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, leading to changes in cellular processes. The nitro group may play a role in its biological activity, potentially through the generation of reactive nitrogen species.
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Effects and Molecular Properties
Table 1: Structural and Molecular Comparisons
*Calculated based on substituent contributions.
Key Observations:
- Cyclopropoxy vs.
- Positional Isomerism : Shifting substituents (e.g., nitro from position 3 to 5) alters electronic distribution. For instance, 6-Chloro-2-methoxy-3-nitropyridine has distinct reactivity due to nitro at position 3 versus methoxy at 2.
- Amino Substitution: The N-isopropyl group in 6-Chloro-3-nitro-N-isopropylpyridin-2-amine introduces hydrogen-bonding capability, which may enhance interactions in biological systems .
Physicochemical Properties
- Solubility : Methoxy analogs (e.g., 2-Chloro-6-methoxy-3-nitropyridine) are moderately soluble in polar solvents, while the cyclopropoxy derivative is expected to be less soluble due to increased hydrophobicity.
- Thermal Stability : Nitro groups generally decrease thermal stability, but the cyclopropoxy group’s strain energy might lower decomposition temperatures compared to methoxy analogs.
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